Cas no 321883-23-2 (1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt)

1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt (SOPS) is a synthetic phospholipid featuring a stearoyl (18:0) group at the sn-1 position and an oleoyl (18:1) group at the sn-2 position, with a phosphoserine head group. This anionic phospholipid is widely used in membrane biophysics research, liposome formulation, and drug delivery systems due to its role in mimicking natural cell membranes. Its asymmetric acyl chain composition enhances membrane fluidity and stability, while the phosphoserine moiety contributes to interactions with calcium ions and proteins. The sodium salt form improves solubility in aqueous buffers, facilitating experimental applications. SOPS is valued for its high purity, reproducibility, and relevance in studying membrane dynamics, signaling, and vesicle fusion processes.
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt structure
321883-23-2 structure
Product Name:1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt
CAS No:321883-23-2
MF:C42H79NNaO10P
MW:812.040906190872
MDL:MFCD00672601
CID:892103
PubChem ID:102602098
Update Time:2025-06-08

1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • 1-STEAROYL-2-OLEOYL-SN-GLYCERO-3-[PHOSPHO-L-SERINE](SODIUM SALT)
    • 1-stearoyl-2-oleoyl-sn-glycero-3-phospho-L-serine (sodium salt)
    • sodium,(2S)-2-azaniumyl-3-[[(2R)-3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropoxy]-oxidophosphoryl]oxypropanoate
    • 18:0-18:1 PS
    • 18:1(9Z))
    • 1-octadecanoyl-2--(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt)
    • Brain PS
    • SOPS
    • 1-octadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt); SOPS; PS(18:0/18:1(9Z)); 110672
    • Sodium (S)-2-amino-2-carboxyethyl ((R)-2-(oleoyloxy)-3-(stearoyloxy)propyl) phosphate
    • 321883-23-2
    • CS-0649990
    • 18:0,18:1 PS (sodium)
    • HY-148978
    • G91084
    • sodium;[(2S)-2-amino-2-carboxyethyl] [(2R)-3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] phosphate
    • 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt
    • MDL: MFCD00672601
    • Inchi: 1S/C42H80NO10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(44)50-35-38(36-51-54(48,49)52-37-39(43)42(46)47)53-41(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h18,20,38-39H,3-17,19,21-37,43H2,1-2H3,(H,46,47)(H,48,49);/q;+1/p-1/b20-18-;/t38-,39+;/m1./s1
    • InChI Key: ALPKKMIPHGSQRX-NJZWBUMZSA-M
    • SMILES: P(=O)([O-])(OC[C@@H](C(=O)O)N)OC[C@@H](COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na+]

Computed Properties

  • Exact Mass: 811.53400
  • Monoisotopic Mass: 811.53392900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 43
  • Complexity: 986
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 175Ų

Experimental Properties

  • PSA: 184.32000
  • LogP: 12.42440
  • Color/Form: 10 mg/mL (840039C-10mg)

1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

1-Stearoyl-2-oleoyl-sn-glycero-3-phosphoserine Sodium Salt Pricemore >>

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